Cas no 1313-96-8 (Niobium(V) oxide)

• Product Name: Niobium(V) oxide
• CAS No: 1313-96-8
• MF: Nb₂O₅
• MW: 265.809760093689
• MDL: MFCD00011128
• CID: 41199
• PubChem ID: 24852077
• Update Time: 2025-04-18

Niobium(V) oxide Chemical and Physical Properties

Names and Identifiers

• Niobium(V) oxide
• diniobium pentaoxide
• Niobium pentaoxide
• Columbianpentoxide
• 2.5N
• dioxoniobiooxy(dioxo)niobium
• Niobium Oxide
• Niobium pentoxide
• Niobia
• Diniobium pentoxide
• Niobium oxide (Nb2O5)
• Niobium(5+) oxide
• Niobium(V) oxide, 99.99%, (trace metal basis)
• Nb2O5
• Nobum oxde
• [(dioxoniobio)oxy]dioxoniobium
• Niobium(V) oxide, Puratronic(R)
• Niobium(V) oxide (99.9%-Nb)
• Niobium(V) oxide (99.5%-Nb)
• COLUMBIUM PENTOXIDE, 99.8%
• RP29463
• Niobium(V) oxide, 99.99% trace me
• 2,4,5-Trioxa-1lambda5,3lambda5-diniobabicyclo[1.1.1]pentane 1,3-dioxide
• Q419787
• 1313-96-8
• Niobium(V) oxide, 99.99% trace metals basis
• Beryllium Wire
• AKOS015904165
• EINECS 215-213-6
• Niobium(V) oxide, -325 mesh, 99.9% trace metals basis
• J-523608
• Molybdenum Selenide (MoSe2) Sputtering Targets
• Niobium(V) oxide, Puratronic?
• UNII-K9343U17IN
• J-005993
• EC 215-213-6
• BAA31396
• Niobium Pentoxide Nb2O5
• Niobium(V) oxide, lumps, 99.8% trace metals basis
• Niobium pentoxide ar
• Niobium(V) oxide, mesoporous, pore size 22 ??, 99.5% trace metals basis
• MFCD00011128

• MDL： MFCD00011128
• Inchi： 1S/2Nb.5O
• InChI Key： ZKATWMILCYLAPD-UHFFFAOYSA-N
• SMILES： [Nb](=O)(=O)O[Nb](=O)=O

Computed Properties

• Exact Mass: 265.78700
• Monoisotopic Mass: 265.787
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder, odorless
• Density: 4.47 g/mL at 25 °C(lit.)
• Melting Point: 1520 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.7
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable.
• PSA: 77.51000
• LogP: -0.54360
• Merck: 14,6559
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water, soluble in molten potassium hydroxide and potassium sulfate, also soluble in alkali metal carbonates and hydroxides, as well as hydrofluoric acid and hot sulfuric acid

Niobium(V) oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• RTECS：QU0500000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds